Cas no 1431964-51-0 (2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline;dihydrochloride)

• Product Name: 2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline;dihydrochloride
• CAS No: 1431964-51-0
• MF: C₁₃H₁₉Cl₂N₃O
• MW: 304.215461015701
• CID: 4700093
• Update Time: 2025-06-08

2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methoxy]aniline dihydrochloride
• 2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline;dihydrochloride

• Inchi： 1S/C13H17N3O.2ClH/c1-3-16-8-11(10(2)15-16)9-17-13-7-5-4-6-12(13)14;;/h4-8H,3,9,14H2,1-2H3;2*1H
• InChI Key： NAXGKJYTFBXIHP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC=CC=1N)CC1=CN(CC)N=C1C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 237
• Topological Polar Surface Area: 53.1

Additional information on 2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline;dihydrochloride

Professional Introduction to Compound with CAS No. 1431964-51-0 and Product Name: 2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline; dihydrochloride

The compound identified by the CAS number 1431964-51-0 and the product name 2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline; dihydrochloride represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates a pyrazole moiety, which is a well-documented scaffold in the development of bioactive molecules, alongside an aniline derivative linked through a methoxy group. The dihydrochloride salt form enhances the compound's solubility and stability, making it more suitable for various experimental and therapeutic applications.

In recent years, there has been a growing interest in heterocyclic compounds, particularly those containing pyrazole rings, due to their diverse biological activities. Pyrazole derivatives are known for their role in inhibiting various enzymes and receptors, making them valuable candidates for the treatment of inflammatory diseases, infectious disorders, and even certain types of cancer. The presence of the 1-Ethyl-3-methylpyrazol-4-yl substituent in this compound suggests that it may exhibit inhibitory effects on targets such as kinases or other enzymes involved in cellular signaling pathways. This is particularly relevant given the extensive research efforts focused on developing small-molecule inhibitors to modulate these pathways for therapeutic benefit.

The aniline portion of the molecule, connected via a methoxy group, further contributes to the compound's pharmacological potential. Aniline derivatives are widely studied for their antimicrobial and anti-inflammatory properties. The methoxy bridge not only links these two pharmacophoric units but also introduces a polar region that can enhance binding affinity to biological targets. This structural feature is crucial in drug design, as it allows for fine-tuning of interactions with proteins or nucleic acids. The dihydrochloride salt form of the compound ensures better handling and formulation, which is essential for both preclinical studies and potential clinical trials.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before conducting expensive wet-lab experiments. The molecular mechanics and molecular dynamics simulations have been particularly useful in understanding how 2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline; dihydrochloride interacts with its intended targets. These studies have suggested that the compound may bind effectively to enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory conditions. Additionally, preliminary data indicate that this compound might exhibit selectivity over closely related kinases, reducing off-target effects—a critical consideration in drug development.

The synthesis of this compound involves multi-step organic reactions that showcase the expertise of modern synthetic chemists. The introduction of the pyrazole ring via cyclocondensation reactions followed by functionalization at the 4-position with an ethyl group and a methyl group demonstrates a high level of synthetic control. Subsequent methylation at the nitrogen atom adjacent to the pyrazole ring and coupling with an aniline derivative via a methoxy group highlight the complexity involved in constructing such molecules. The final step involves converting the free base into its dihydrochloride salt, which is typically achieved through treatment with hydrochloric acid under controlled conditions.

From a pharmacokinetic perspective, 2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline; dihydrochloride exhibits promising characteristics that could make it suitable for therapeutic use. Studies on similar compounds have shown that pyrazole derivatives can have favorable oral bioavailability due to their ability to cross biological membranes efficiently. The dihydrochloride salt form further improves solubility in aqueous solutions, which is beneficial for formulation into oral tablets or injectable solutions. Additionally, preliminary toxicology studies suggest that this compound has low acute toxicity at relevant doses, indicating a potentially safe profile for further development.

The potential therapeutic applications of this compound are broad and span multiple disease areas. In oncology research, inhibitors targeting JAK family members have shown promise in treating autoimmune diseases such as rheumatoid arthritis and psoriasis. Given that 2-[(1-Ethyl-3-methylpyrazol-4-yl)methoxy]aniline; dihydrochloride shares structural similarities with known JAK inhibitors, it may serve as a lead compound for developing new anticancer agents or immunomodulatory drugs. Furthermore, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases where excessive JAK signaling contributes to pathology.

In conclusion,2-[(1-Ethyl-3-methylpyrazol-4-ylmethoxy]aniline; dihydrochloride (CAS No. 1431964-51-0) represents a compelling example of how structural innovation in pharmaceutical chemistry can yield compounds with significant therapeutic potential. Its unique combination of pharmacophoric elements—pyrazole, aniline, and methoxy groups—along with its salt form enhances solubility and stability—positions it as a valuable asset in drug discovery efforts aimed at treating inflammation-related disorders and cancer. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis,this compound will undoubtedly play an important role in future medicinal chemistry endeavors.